Cas no 693803-49-5 (Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate)
Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate is a carbamate derivative with applications in organic synthesis and pharmaceutical research. Its structure features a tert-butyl ester group and a substituted phenyl ring, providing stability and reactivity for further functionalization. The presence of the 4-chloro substituent enhances its utility in cross-coupling reactions and as an intermediate in agrochemical or medicinal chemistry. The tert-butyl group offers steric protection, improving selectivity in synthetic pathways. This compound is particularly valuable for constructing complex molecules due to its balanced reactivity and ease of handling under standard laboratory conditions. It is typically used in controlled environments, requiring proper storage to maintain purity.
693803-49-5 structure
Product Name:Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate
CAS No:693803-49-5
MF:C12H16ClNO2
MW:241.713942527771
CID:5071105
Update Time:2025-06-07
Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL N-(4-CHLOROPHENYL)-N-METHYLCARBAMATE
- Methyl(4-chlorophenyl)(tert-butoxycarbonyl)amine
- Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate
-
- Inchi: 1S/C12H16ClNO2/c1-12(2,3)16-11(15)14(4)10-7-5-9(13)6-8-10/h5-8H,1-4H3
- InChI Key: FWPDSDFBJXPMEL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 241.0869564 g/mol
- Monoisotopic Mass: 241.0869564 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5
- Molecular Weight: 241.71
Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI55071-1g |
tert-Butyl N-(4-chlorophenyl)-N-methylcarbamate |
693803-49-5 | 95% | 1g |
$391.00 | 2024-04-19 | |
| A2B Chem LLC | AI55071-5g |
tert-Butyl N-(4-chlorophenyl)-N-methylcarbamate |
693803-49-5 | 95% | 5g |
$1316.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740896-1g |
tert-Butyl (4-chlorophenyl)(methyl)carbamate |
693803-49-5 | 98% | 1g |
¥2906.00 | 2024-05-03 |
Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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